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Introduction
4-Chloro-3-nitrophenylacetic acid is a substituted aromatic carboxylic acid that serves as a

pivotal intermediate in various fields of chemical synthesis.[1] Its molecular architecture,

featuring a phenylacetic acid core functionalized with both a chloro and a nitro group, imparts a

unique reactivity profile that is highly valued by researchers and synthetic chemists.[1] This

guide provides a comprehensive technical overview of 4-Chloro-3-nitrophenylacetic acid,

detailing its molecular structure, physicochemical properties, synthesis, and key applications,

with a particular focus on its role in the development of pharmaceuticals and agrochemicals.

The strategic placement of the electron-withdrawing nitro group and the halogen substituent

makes this compound a versatile building block for creating more complex molecular entities.[1]

[2]

Molecular Structure and Physicochemical
Properties
A thorough understanding of the molecular structure and physical properties of a compound is

fundamental to its application in scientific research and development.
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The defining characteristics of 4-Chloro-3-nitrophenylacetic acid are summarized below:

Chemical Formula: C₈H₆ClNO₄[1][3][4][5]

Molecular Weight: 215.59 g/mol [1][4][6]

CAS Number: 37777-68-7[1][4][5][6][7]

IUPAC Name: 2-(4-Chloro-3-nitrophenyl)acetic acid[1][5]

The structure consists of a benzene ring substituted at position 1 with an acetic acid group (-

CH₂COOH), at position 4 with a chlorine atom (-Cl), and at position 3 with a nitro group (-NO₂).

This specific arrangement of functional groups dictates the molecule's chemical behavior and

reactivity.

Caption: 2D Molecular Structure of 4-Chloro-3-nitrophenylacetic acid.

Physicochemical Data
The physical and chemical properties of 4-Chloro-3-nitrophenylacetic acid are crucial for

determining appropriate handling, storage, and reaction conditions.

Property Value Source(s)

Appearance Pale yellow powder [1]

Melting Point 101-107 °C [1][6][8]

Boiling Point 401.6±30.0 °C (Predicted) [6][8]

Density 1.532±0.06 g/cm³ (Predicted) [6][8]

Solubility Soluble in Methanol [8]

Storage Conditions
0-8°C, Sealed in dry, Room

Temperature
[1][8]
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The synthesis of 4-Chloro-3-nitrophenylacetic acid is not commonly detailed in readily

available literature, however, analogous compounds like 4-Chloro-3-nitrobenzoic acid provide

insight into plausible synthetic routes. A common method involves the nitration of a para-

substituted chlorobenzene derivative. For instance, the synthesis of the related 4-Chloro-3-

nitrobenzoic acid is achieved through the nitration of p-chlorobenzoic acid.[9]

Illustrative Synthetic Pathway: Nitration of p-
Chlorophenylacetic Acid
A logical and established approach for synthesizing the target molecule would be the direct

nitration of 4-chlorophenylacetic acid. The presence of the chloro and alkyl acid groups on the

benzene ring directs the incoming nitro group primarily to the position ortho to the acetic acid

group and meta to the chloro group.

4-Chlorophenylacetic Acid

Nitration Reaction

HNO₃ / H₂SO₄

(Nitrating Mixture)

4-Chloro-3-nitrophenylacetic Acid

Conceptual synthesis workflow for 4-Chloro-3-nitrophenylacetic acid.

Click to download full resolution via product page

Caption: Conceptual synthesis workflow.

Experimental Protocol: Synthesis via Nitration
This protocol is a representative method based on standard nitration procedures for similar

aromatic compounds.

Reaction Setup: In a three-necked flask equipped with a magnetic stirrer, dropping funnel,

and thermometer, cool a mixture of concentrated sulfuric acid to 0-5°C in an ice bath.
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Addition of Starting Material: Slowly add 4-chlorophenylacetic acid to the cooled sulfuric acid

while maintaining the temperature below 10°C. Stir until all the solid has dissolved.

Nitration: Prepare a nitrating mixture of concentrated nitric acid and concentrated sulfuric

acid. Add this mixture dropwise to the reaction flask over 1-2 hours, ensuring the internal

temperature does not exceed 15°C.

Reaction Monitoring: After the addition is complete, allow the reaction to stir at room

temperature for several hours. Monitor the reaction's progress using Thin Layer

Chromatography (TLC).

Work-up: Once the reaction is complete, carefully pour the reaction mixture onto crushed ice.

The crude product will precipitate out of the solution.

Purification: Collect the solid precipitate by vacuum filtration and wash it thoroughly with cold

water to remove any residual acid. The crude product can be further purified by

recrystallization from a suitable solvent system, such as ethanol-water, to yield the final pure

4-Chloro-3-nitrophenylacetic acid.

Applications in Research and Drug Development
4-Chloro-3-nitrophenylacetic acid is a valuable intermediate in the synthesis of a variety of

bioactive molecules.[1] Its utility stems from the presence of multiple reactive sites that can be

selectively modified.

Pharmaceutical Intermediate
This compound is a key building block in the synthesis of various pharmaceuticals, particularly

in the development of anti-inflammatory and analgesic drugs.[1] The carboxylic acid group can

be readily converted into esters, amides, or other functional groups, while the nitro group can

be reduced to an amine, which is a common functional group in many active pharmaceutical

ingredients (APIs). The chlorine atom can also participate in nucleophilic substitution reactions.

This multi-functionality allows for the construction of complex molecular scaffolds. While

specific drug synthesis pathways involving this exact molecule are proprietary, its structural

analog, 4-Chloro-3-nitrobenzoic acid, is noted for its significant contribution to the synthesis of

a wide range of APIs.[2]
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Agrochemical Synthesis
In the agrochemical industry, this compound is utilized in the formulation of herbicides and

pesticides.[1] The structural motifs present in 4-Chloro-3-nitrophenylacetic acid are found in

many biologically active compounds that can modulate biochemical pathways in target

organisms like weeds and fungi.[1]

Other Industrial Applications
Beyond pharmaceuticals and agrochemicals, 4-Chloro-3-nitrophenylacetic acid finds use in

analytical chemistry and polymer chemistry.[1] It can be employed in analytical methods for the

detection and quantification of other chemicals and can act as a monomer or building block in

the creation of specialty polymers.[1]

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 4-Chloro-3-nitrophenylacetic acid is classified as causing skin irritation.[6]

Therefore, appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses, should be worn when handling this compound. All work should be conducted in

a well-ventilated fume hood.

Conclusion
4-Chloro-3-nitrophenylacetic acid is a highly functionalized and versatile chemical

intermediate with significant applications in the pharmaceutical, agrochemical, and polymer

industries. Its unique molecular structure, characterized by the presence of a carboxylic acid, a

chloro group, and a nitro group, provides multiple avenues for synthetic modification, making it

an essential building block for the creation of complex and biologically active molecules. A

thorough understanding of its properties, synthesis, and reactivity is crucial for leveraging its full

potential in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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